ethyl 6-methyl-2-{[(4-oxo-3(4H)-quinazolinyl)acetyl]amino}-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• Molecular Formula: C21H22N4O4S
• Molecular Weight: 426.5 g/mol
• IUPAC Name: ethyl 6-methyl-2-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C21H22N4O4S/c1-3-29-21(28)18-14-8-9-24(2)10-16(14)30-19(18)23-17(26)11-25-12-22-15-7-5-4-6-13(15)20(25)27/h4-7,12H,3,8-11H2,1-2H3,(H,23,26)
• InChI Key: FEALMTRUEZNWIT-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C)NC(=O)CN3C=NC4=CC=CC=C4C3=O

Description

Ethyl 6-methyl-2-{[(4-oxo-3(4H)-quinazolinyl)acetyl]amino}-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate, also known as EMA-401, is a compound that has been the subject of scientific research due to its potential therapeutic effects.

Mechanism of Action

Ethyl 6-methyl-2-{[(4-oxo-3(4H)-quinazolinyl)acetyl]amino}-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate selectively inhibits the ATP-sensitive P2X3 receptor, which is expressed on nociceptive sensory neurons and is involved in the transmission of pain signals. By inhibiting this receptor, ethyl 6-methyl-2-{[(4-oxo-3(4H)-quinazolinyl)acetyl]amino}-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate reduces the transmission of pain signals and therefore reduces pain behavior.
Biochemical and Physiological Effects:
ethyl 6-methyl-2-{[(4-oxo-3(4H)-quinazolinyl)acetyl]amino}-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate has been shown to reduce pain behavior in preclinical models of chronic pain, including neuropathic pain. It has also been shown to have a favorable safety profile in preclinical studies.

Advantages and Limitations for Lab Experiments

Ethyl 6-methyl-2-{[(4-oxo-3(4H)-quinazolinyl)acetyl]amino}-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate has advantages for lab experiments in that it has been shown to selectively inhibit the ATP-sensitive P2X3 receptor, which is involved in the transmission of pain signals. This makes it a potential therapeutic target for chronic pain. However, ethyl 6-methyl-2-{[(4-oxo-3(4H)-quinazolinyl)acetyl]amino}-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate has limitations in that it has only been tested in preclinical models of chronic pain and has not yet been tested in clinical trials.

Future Directions

There are several future directions for research on ethyl 6-methyl-2-{[(4-oxo-3(4H)-quinazolinyl)acetyl]amino}-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate. These include testing its efficacy in clinical trials for chronic pain, exploring its potential for other pain conditions, such as inflammatory pain, and investigating its mechanism of action in more detail. Additionally, research could be conducted to optimize the synthesis method for ethyl 6-methyl-2-{[(4-oxo-3(4H)-quinazolinyl)acetyl]amino}-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate and to develop analogs with improved potency and selectivity.

Synthesis Methods

Ethyl 6-methyl-2-{[(4-oxo-3(4H)-quinazolinyl)acetyl]amino}-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is synthesized by reacting 6-methyl-2-(4-oxo-3,4-dihydroquinazolin-2-yl)thieno[2,3-c]pyridine-3-carboxylic acid with ethyl chloroformate and then with N-(tert-butoxycarbonyl)-L-valine. The resulting compound is then deprotected to obtain ethyl 6-methyl-2-{[(4-oxo-3(4H)-quinazolinyl)acetyl]amino}-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate.

Scientific Research Applications

Ethyl 6-methyl-2-{[(4-oxo-3(4H)-quinazolinyl)acetyl]amino}-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate has been the subject of scientific research due to its potential therapeutic effects on chronic pain. It has been shown to selectively inhibit the ATP-sensitive P2X3 receptor, which is involved in the transmission of pain signals. ethyl 6-methyl-2-{[(4-oxo-3(4H)-quinazolinyl)acetyl]amino}-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate has been tested in preclinical models of chronic pain, including neuropathic pain, and has shown promising results in reducing pain behavior.